Cas no 23593-76-2 (1H-Imidazole, 1-[(3-chlorophenyl)diphenylmethyl]-)

1H-Imidazole, 1-[(3-chlorophenyl)diphenylmethyl]- structure
23593-76-2 structure
Product Name:1H-Imidazole, 1-[(3-chlorophenyl)diphenylmethyl]-
CAS No:23593-76-2
MF:C22H17ClN2
MW:344.836784124374
CID:1419224
PubChem ID:15916605
Update Time:2025-04-20

1H-Imidazole, 1-[(3-chlorophenyl)diphenylmethyl]- Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole, 1-[(3-chlorophenyl)diphenylmethyl]-
    • 1-[(3-chlorophenyl)-diphenylmethyl]imidazole
    • 1-[(3-Chlorophenyl)(diphenyl)methyl]-1H-imidazole
    • 23593-76-2
    • DTXSID00579524
    • 1-[(m-chlorophenyl)-(bisphenyl)-methyl]-imidazole
    • SCHEMBL7159462
    • QGCQRZWXVPJNLV-UHFFFAOYSA-N
    • Inchi: 1S/C22H17ClN2/c23-21-13-7-12-20(16-21)22(25-15-14-24-17-25,18-8-3-1-4-9-18)19-10-5-2-6-11-19/h1-17H
    • InChI Key: QGCQRZWXVPJNLV-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)C(C1C=CC=CC=1)(C1C=CC=CC=1)N1C=NC=C1

Computed Properties

  • Exact Mass: 344.10821
  • Monoisotopic Mass: 344.1080262g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 4
  • Complexity: 396
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 17.8Ų

Experimental Properties

  • PSA: 17.82
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